Cas no 922073-64-1 (N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide)

• Product Name: N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide
• CAS No: 922073-64-1
• MF: C₂₀H₁₃N₃O₅
• MW: 375.334324598312
• CID: 6239184
• PubChem ID: 40956963
• Update Time: 2025-10-28

N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide
• N-[5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
• AKOS024635247
• F2273-0173
• N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide
• VU0490700-1
• 922073-64-1

• Inchi： 1S/C20H13N3O5/c1-25-14-8-4-6-12-10-16(27-17(12)14)19-22-23-20(28-19)21-18(24)15-9-11-5-2-3-7-13(11)26-15/h2-10H,1H3,(H,21,23,24)
• InChI Key： WAYGHLCAFLWWCR-UHFFFAOYSA-N
• SMILES： O1C(C2=NN=C(NC(C3=CC4C=CC=CC=4O3)=O)O2)=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 375.08552052g/mol
• Monoisotopic Mass: 375.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide

N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide (CAS No. 922073-64-1): A Comprehensive Overview

N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide (CAS No. 922073-64-1) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzofuran-oxadiazole hybrid molecule combines two important pharmacophores, making it a promising candidate for various applications. The compound's complex structure features a 7-methoxybenzofuran moiety linked to a 1,3,4-oxadiazole ring, which is further connected to a benzofuran-2-carboxamide unit.

The growing interest in N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl derivatives stems from their potential biological activities. Recent studies suggest that compounds containing both benzofuran and oxadiazole scaffolds may exhibit interesting pharmacological properties. Researchers are particularly interested in exploring this compound's potential as it relates to current trends in drug discovery, where multi-target directed ligands are gaining prominence.

From a chemical perspective, CAS 922073-64-1 demonstrates several noteworthy characteristics. The presence of the methoxy group at the 7-position of the benzofuran ring influences the compound's electronic properties and potential interactions with biological targets. The 1,3,4-oxadiazole linker provides rigidity to the molecular structure while contributing to the compound's overall polarity and hydrogen-bonding capacity.

The synthesis of N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide typically involves multi-step organic reactions. Key steps often include the formation of the oxadiazole ring through cyclization reactions and subsequent coupling with appropriately functionalized benzofuran precursors. Researchers have developed various synthetic routes to access this compound, with yields and purity being critical factors for its potential applications.

In the context of current pharmaceutical research, this compound is being investigated for its potential interactions with biological targets. The benzofuran-oxadiazole hybrid structure is particularly interesting to medicinal chemists working on novel therapeutic agents. While specific biological data for CAS 922073-64-1 may be limited, analogs and related structures have shown promise in preliminary studies, driving further investigation into this chemical class.

Material scientists are also examining N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl derivatives for potential applications in organic electronics. The extended π-conjugation system in these molecules makes them candidates for optoelectronic materials. The methoxybenzofuran unit, in particular, may contribute to interesting photophysical properties that could be valuable in developing new materials for light-emitting devices or sensors.

The stability and handling characteristics of CAS 922073-64-1 are important considerations for researchers. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this compound. The benzofuran-carboxamide portion of the molecule may influence its solubility profile, which is an important factor in both biological and materials applications.

Analytical characterization of N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying the compound's identity and purity, especially given the complexity of its structure. The 7-methoxy group produces characteristic signals in spectroscopic analyses that aid in structural confirmation.

From a commercial perspective, the availability of CAS 922073-64-1 is currently limited to specialized chemical suppliers serving the research community. The compound's niche application potential means it's typically produced in small quantities on demand. However, as interest grows in benzofuran-oxadiazole hybrids, we may see increased availability and potentially lower costs for research quantities.

Future research directions for N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl derivatives may include structure-activity relationship studies to optimize potential biological effects. The modular nature of this chemical scaffold allows for various modifications at multiple positions, offering numerous possibilities for analog development. The oxadiazole-benzofuran linkage represents a particularly interesting area for structural exploration.

In conclusion, N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide (CAS No. 922073-64-1) represents an intriguing example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique combination of benzofuran and 1,3,4-oxadiazole moieties makes it a valuable subject for ongoing research in both pharmaceutical development and materials science.